Cas no 955731-89-2 (2-(4-chlorobenzamido)-N-2-(2-methoxyphenyl)ethyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide)

• Product Name: 2-(4-chlorobenzamido)-N-2-(2-methoxyphenyl)ethyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide
• CAS No: 955731-89-2
• MF: C₂₄H₂₄ClN₃O₃S
• MW: 469.98366355896
• CID: 6590147
• PubChem ID: 16945423
• Update Time: 2025-07-21

2-(4-chlorobenzamido)-N-2-(2-methoxyphenyl)ethyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorobenzamido)-N-2-(2-methoxyphenyl)ethyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide
• 2-[(4-chlorobenzoyl)amino]-N-[2-(2-methoxyphenyl)ethyl]-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide
• SR-01000912676
• 2-(4-chlorobenzamido)-N-(2-methoxyphenethyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide
• AKOS024647616
• F2422-0222
• SR-01000912676-1
• 955731-89-2
• 2-(4-chlorobenzamido)-N-[2-(2-methoxyphenyl)ethyl]-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide

• Inchi： 1S/C24H24ClN3O3S/c1-31-19-7-3-2-5-15(19)13-14-26-23(30)18-6-4-8-20-21(18)27-24(32-20)28-22(29)16-9-11-17(25)12-10-16/h2-3,5,7,9-12,18H,4,6,8,13-14H2,1H3,(H,26,30)(H,27,28,29)
• InChI Key： IZZKWVMTZNTNAU-UHFFFAOYSA-N
• SMILES： S1C2CCCC(C(NCCC3=CC=CC=C3OC)=O)C=2N=C1NC(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 469.1226905g/mol
• Monoisotopic Mass: 469.1226905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 109Ų

Additional information on 2-(4-chlorobenzamido)-N-2-(2-methoxyphenyl)ethyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide

Introduction to 2-(4-chlorobenzamido)-N-2-(2-methoxyphenyl)ethyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide (CAS No. 955731-89-2) in Modern Pharmaceutical Research

The compound 2-(4-chlorobenzamido)-N-2-(2-methoxyphenyl)ethyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide, identified by the CAS number 955731-89-2, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the benzothiazole class, a scaffold renowned for its broad spectrum of biological activities. The structural features of this compound, including the 4-chlorobenzamido and N-2-(2-methoxyphenyl)ethyl substituents, contribute to its unique pharmacological profile and make it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the potential of benzothiazole derivatives as modulators of various biological pathways. The tetrahydro-1,3-benzothiazole core is particularly interesting due to its presence in several bioactive molecules that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the 4-chlorobenzamido moiety enhances the compound's interaction with biological targets by increasing its lipophilicity and electronic properties. Additionally, the N-2-(2-methoxyphenyl)ethyl group adds another layer of complexity, influencing both solubility and metabolic stability.

In the context of contemporary pharmaceutical research, this compound has garnered attention for its potential applications in treating neurological disorders. Preliminary in vitro studies suggest that it may interact with neurotransmitter receptors, making it a candidate for further exploration as a therapeutic agent. The benzamido group is known to modulate enzyme activity and receptor binding, which could be leveraged to develop novel treatments for conditions such as depression and anxiety.

The synthesis of 2-(4-chlorobenzamido)-N-2-(2-methoxyphenyl)ethyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the benzothiazole ring system followed by functionalization with the 4-chlorobenzamido and N-2-(2-methoxyphenyl)ethyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce these substituents efficiently. The final product is characterized using spectroscopic methods such as NMR and mass spectrometry to confirm its structural integrity.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for drug development. The combination of structural features from different pharmacophores allows for fine-tuning of biological activity through medicinal chemistry interventions. Researchers are exploring derivatives of this molecule that may enhance its potency while reducing potential side effects. Computational modeling techniques are being used to predict binding affinities and identify optimal modifications.

The pharmacokinetic properties of 2-(4-chlorobenzamido)-N-2-(2-methoxyphenyl)ethyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide are also under investigation. Studies have shown that modifications to the aromatic rings can significantly impact metabolic stability and bioavailability. The presence of the 4-chlorobenzamido group may influence cytochrome P450-mediated metabolism, which is a critical factor in determining drug efficacy and safety. Understanding these interactions is essential for designing clinical trials that maximize therapeutic outcomes.

Future research directions include exploring the compound's mechanism of action in vivo. Animal models are being used to assess its efficacy in treating neurological disorders and other conditions associated with dysregulated neurotransmitter activity. Additionally, genetic studies are being conducted to understand how variations in receptor expression affect response to treatment. These insights will guide the development of personalized medicine approaches tailored to individual patient needs.

The integration of artificial intelligence (AI) into drug discovery has accelerated the pace at which new compounds like this one are being developed. Machine learning algorithms are capable of predicting biological activity based on structural features alone, allowing researchers to prioritize promising candidates more efficiently. This approach has already led to several breakthroughs in identifying novel therapeutic agents.

In conclusion, 2-(4-chlorobenzamido)-N-2-(2-methoxyphenyl)ethyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide (CAS No. 955731-89-2) represents a significant advancement in medicinal chemistry with broad applications in pharmaceutical research. Its unique structural features make it a promising candidate for treating neurological disorders and other conditions characterized by dysregulated biological pathways. Continued investigation into its pharmacological properties will likely yield new insights into disease mechanisms and lead to innovative therapeutic strategies.